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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diiodomethanesulfonic acid sodium salt, also known by its synonym Dimethiodal sodium, is

an organoiodine compound with the chemical formula CHI₂NaO₃S.[1] Despite its clear

chemical structure and registration with a CAS number of 124-88-9, this compound remains

sparsely documented in readily accessible scientific literature. This technical guide aims to

consolidate the available information on its chemical identity and provide a framework for future

research by highlighting the significant gaps in our understanding of its chemical properties and

stability.

Chemical Identity
A summary of the fundamental identifiers for diiodomethanesulfonic acid sodium salt is

provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b089858?utm_src=pdf-interest
https://www.benchchem.com/product/b089858?utm_src=pdf-body
https://www.drugfuture.com/gsrs/substance/f6z53yn55n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Chemical Name Diiodomethanesulfonic acid sodium salt

Synonyms Dimethiodal sodium

CAS Number 124-88-9

Molecular Formula CHI₂NaO₃S

Molecular Weight 393.86 g/mol

Chemical Structure I₂CHSO₃Na

Physicochemical Properties: A Knowledge Gap
A thorough review of scientific databases and literature reveals a significant lack of quantitative

data regarding the physicochemical properties of diiodomethanesulfonic acid sodium salt.

Critical parameters essential for drug development and chemical research, such as melting

point, boiling point, solubility in various solvents (aqueous and organic), and the acid

dissociation constant (pKa) of its corresponding acid, are not publicly documented. This

absence of data prevents a comprehensive assessment of its potential applications and

handling requirements.

Stability and Decomposition
Information regarding the stability of diiodomethanesulfonic acid sodium salt is not available in

the public domain. The stability of a compound, particularly under various conditions such as

temperature, light, and pH, is a critical factor in its synthesis, storage, and application. Without

experimental data, any discussion on its decomposition pathways or potential degradation

products would be purely speculative. General knowledge of related organoiodine and sulfonic

acid compounds suggests potential sensitivity to light and thermal degradation, but specific

studies on this salt are required for confirmation.

Experimental Protocols: A Call for Research
Detailed experimental protocols for the synthesis, purification, and analysis of

diiodomethanesulfonic acid sodium salt are not described in the reviewed literature. To facilitate
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further investigation into this compound, the following general methodologies, which would

require empirical optimization, are proposed.

Proposed Synthetic Workflow
A potential synthetic route could involve the iodination of methanesulfonic acid followed by

neutralization with a sodium base. The logical workflow for such a synthesis and subsequent

characterization is depicted below.
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Caption: Proposed workflow for synthesis and characterization.

Analytical Characterization Workflow
To confirm the identity and purity of synthesized diiodomethanesulfonic acid sodium salt, a

standard analytical workflow would be employed.
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Caption: Standard analytical workflow for characterization.

Signaling Pathways and Biological Activity
There is no information available in the public domain regarding the biological activity of

diiodomethanesulfonic acid sodium salt or its involvement in any signaling pathways. Its

structural similarity to other organosulfonates might suggest potential biological interactions,

but this remains an open area for investigation.

Conclusion and Future Directions
Diiodomethanesulfonic acid sodium salt is a chemical entity for which basic identification is

available but detailed scientific characterization is conspicuously absent. The lack of data on its

physicochemical properties, stability, and biological activity presents a significant barrier to its

potential application in research and development. This guide serves to highlight these

knowledge gaps and to propose a structured approach for future research. The scientific

community is encouraged to undertake systematic studies to elucidate the properties of this

compound, which would be invaluable for expanding the landscape of available chemical tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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